3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine
Overview
Description
3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine, also known as BEMEM, is an organic compound used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and other specialty chemicals. BEMEM is a versatile building block for organic synthesis and is used in a variety of applications. It has been widely studied for its chemical and physical properties and its potential for use in various fields.
Scientific Research Applications
3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine has been studied extensively for its potential applications in scientific research. It has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other specialty chemicals. 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine has also been used in the synthesis of a variety of organic compounds, such as polymers, dyes, and surfactants. Additionally, 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine has been studied for its potential use in the development of new drugs, as well as its potential use in drug delivery systems.
Mechanism Of Action
The mechanism of action of 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine is not yet fully understood. However, it is believed that the compound acts as an intermediate in the synthesis of other compounds, acting as a catalyst for the reaction. Additionally, it is believed that 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine can act as a Lewis base, which can interact with other molecules to facilitate their reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine have not been extensively studied. However, it is believed that the compound may have some effects on the body. For example, 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine has been shown to have some antifungal activity and may also have some anti-inflammatory effects. Additionally, 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine has been shown to have some cytotoxic effects, which may be beneficial in the treatment of certain types of cancer.
Advantages And Limitations For Lab Experiments
3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine has several advantages for use in laboratory experiments. The compound is relatively stable and easy to synthesize, making it a convenient building block for organic synthesis. Additionally, 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine is relatively non-toxic, making it safe for use in laboratory settings. However, the compound is also relatively expensive, making it a less cost-effective option for some applications.
Future Directions
The potential future directions for 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine include further research into its mechanism of action, its potential applications in drug delivery, and its potential effects on the body. Additionally, further research into the synthesis of 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine, as well as its potential use in the synthesis of other organic compounds, would be beneficial. Finally, further research into the potential advantages and limitations of 3-Bromo-6-(2-methoxyethoxy)-2-methylphenylamine for use in laboratory experiments would be beneficial.
properties
IUPAC Name |
3-bromo-6-(2-methoxyethoxy)-2-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNO2/c1-7-8(11)3-4-9(10(7)12)14-6-5-13-2/h3-4H,5-6,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJHZLESHILNHRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1N)OCCOC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-6-(2-methoxyethoxy)-2-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-[(3Z)-pyrrolidin-3-ylidene]acetate hydrochloride](/img/structure/B1531494.png)
![1-[(4-Fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride](/img/structure/B1531495.png)
![2-[(1E)-prop-1-en-1-yl]pyrrolidine hydrochloride](/img/structure/B1531497.png)
![3-Fluorobicyclo[2.2.1]heptan-2-amine](/img/structure/B1531498.png)
![2-[6-Oxo-4-(2,2,2-trifluoroethyl)-1,6-dihydropyrimidin-1-yl]acetic acid](/img/structure/B1531500.png)
![4-[(2-Fluorophenyl)methyl]azepane hydrochloride](/img/structure/B1531502.png)
